Cas no 1226436-46-9 (1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide)
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide
-
- Inchi: 1S/C27H30N4O5/c1-5-36-20-6-7-22-21(14-20)25(18(15-28)16-29-22)31-10-8-17(9-11-31)27(32)30-19-12-23(33-2)26(35-4)24(13-19)34-3/h6-7,12-14,16-17H,5,8-11H2,1-4H3,(H,30,32)
- InChI Key: HMABEKLKMBCPCQ-UHFFFAOYSA-N
- SMILES: N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(NC2=CC(OC)=C(OC)C(OC)=C2)=O)CC1
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3398-4730-2μmol |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-5μmol |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-10μmol |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-20μmol |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-1mg |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-2mg |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-3mg |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-4mg |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-5mg |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3398-4730-10mg |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide |
1226436-46-9 | 10mg |
$79.0 | 2023-09-10 |
1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide
Introduction to 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide (CAS No: 1226436-46-9)
The compound 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide, identified by its CAS number 1226436-46-9, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a quinolin-4-yl moiety linked to a piperidine core, combined with functional groups such as 3-cyano, 6-ethoxy, and 3,4,5-trimethoxyphenyl, endows the compound with a rich chemical profile suitable for further exploration in drug discovery.
Recent studies have highlighted the potential of quinoline derivatives in addressing various therapeutic challenges. The quinolin-4-yl scaffold is well-documented for its role in antimicrobial, antiviral, and anticancer applications. In particular, modifications at the 3-position with a cyano group and the 6-position with an ethoxy group have been shown to enhance binding affinity and selectivity towards specific biological targets. This compound's design aligns with the growing interest in rational drug design, where structural optimization is guided by computational modeling and experimental validation.
The secondary amide group at the N-(3,4,5-trimethoxyphenyl) position introduces additional complexity and functionality. The trimethoxyphenyl moiety is known for its ability to modulate enzyme activity and receptor interactions, making it a valuable component in developing small-molecule inhibitors. The overall architecture of this compound suggests it may interact with proteins or enzymes involved in critical cellular pathways, warranting further investigation into its pharmacological properties.
Current research trends in medicinal chemistry emphasize the development of multifunctional molecules capable of targeting multiple disease pathways simultaneously. The structural features of 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide make it an intriguing candidate for such applications. For instance, the combination of quinoline-based scaffolds with amide functionalities has been associated with enhanced bioavailability and reduced toxicity profiles. These attributes are particularly important in the context of oncology research, where novel chemotherapeutic agents are needed to overcome drug resistance.
In vitro studies have begun to unravel the potential biological activities of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on enzymes such as kinases or phosphodiesterases, which are often implicated in cancer progression. Additionally, the presence of electron-withdrawing groups like the cyano substituent may contribute to favorable pharmacokinetic properties by improving metabolic stability. These findings are consistent with broader trends in drug discovery, where molecules are designed to balance potency with pharmacokinetic efficiency.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists in constructing complex molecular frameworks. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group transformations. Advances in catalytic methods have enabled more efficient and scalable production processes for such heterocyclic compounds. This underscores the importance of synthetic chemistry in translating laboratory discoveries into viable therapeutic candidates.
As computational chemistry plays an increasingly pivotal role in drug development, virtual screening techniques have been employed to identify promising analogs of this compound. Molecular docking studies predict favorable interactions between this molecule and target proteins, supporting its potential as a lead compound for further optimization. Such computational approaches not only accelerate the drug discovery pipeline but also provide insights into binding mechanisms that guide experimental design.
The therapeutic relevance of this compound is further underscored by its structural similarity to known bioactive molecules. By leveraging existing knowledge about pharmacophores and their roles in modulating biological function, researchers can rationally modify this scaffold to improve efficacy or reduce side effects. This iterative process of design, synthesis, and biological testing exemplifies modern pharmaceutical research methodologies.
Future directions for research on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide may include exploring its effects on cellular pathways relevant to neurodegenerative diseases or inflammation. The quinoline moiety has been associated with neuroprotective properties in some contexts, while the amide group could influence inflammatory responses through interactions with cytokine receptors or signaling cascades. Such investigations would build upon emerging evidence linking quinoline derivatives to beneficial therapeutic outcomes.
In conclusion,1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide (CAS No: 1226436-46-9) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural composition and predicted biological activities position it as a valuable asset in ongoing efforts to develop novel therapeutics. As research continues to uncover new applications for quinoline-based compounds,this molecule holds significant potential for addressing unmet medical needs across multiple therapeutic areas.
1226436-46-9 (1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4,5-trimethoxyphenyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)